Cas no 17380-23-3 (3-(phenylacetyl)-1H-indole-5-carbonitrile)

• Product Name: 3-(phenylacetyl)-1H-indole-5-carbonitrile
• CAS No: 17380-23-3
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 1363360
• PubChem ID: 28508
• Update Time: 2025-04-20

3-(phenylacetyl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(phenylacetyl)-1H-indole-5-carbonitrile
• 3-(2-phenylacetyl)-1H-indole-5-carbonitrile
• INDOLE-5-CARBONITRILE, 3-(PHENYLACETYL)-
• 3-(Phenylacetyl)indole-5-carbonitrile
• 17380-23-3
• DTXSID40169665
• 5-Cyano-3-(phenylacetyl) indole

• Inchi： 1S/C17H12N2O/c18-10-13-6-7-16-14(8-13)15(11-19-16)17(20)9-12-4-2-1-3-5-12/h1-8,11,19H,9H2
• InChI Key： CQBGCMKFYSUZPJ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)C1=CNC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 259.08723
• Monoisotopic Mass: 260.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6
• XLogP3: 3

Experimental Properties

• Density: 1.28
• Boiling Point: 511.2°C at 760 mmHg
• Flash Point: 263°C
• Refractive Index: 1.68
• PSA: 53.75